Benzoic acid, 3-(bis(2-chloroethyl)amino)-4-methyl-, methyl ester
Benzoic acid, 3-(bis(2-chloroethyl)amino)-4-methyl-, methyl ester
Brand Name:
Vulcanchem
CAS No.:
18583-88-5
VCID:
VC0099788
InChI:
InChI=1S/C13H17Cl2NO2/c1-10-3-4-11(13(17)18-2)9-12(10)16(7-5-14)8-6-15/h3-4,9H,5-8H2,1-2H3
SMILES:
CC1=C(C=C(C=C1)C(=O)OC)N(CCCl)CCCl
Molecular Formula:
C13H17Cl2NO2
Molecular Weight:
290.18 g/mol
Benzoic acid, 3-(bis(2-chloroethyl)amino)-4-methyl-, methyl ester
CAS No.: 18583-88-5
Main Products
VCID: VC0099788
Molecular Formula: C13H17Cl2NO2
Molecular Weight: 290.18 g/mol
| CAS No. | 18583-88-5 |
|---|---|
| Product Name | Benzoic acid, 3-(bis(2-chloroethyl)amino)-4-methyl-, methyl ester |
| Molecular Formula | C13H17Cl2NO2 |
| Molecular Weight | 290.18 g/mol |
| IUPAC Name | methyl 3-[bis(2-chloroethyl)amino]-4-methylbenzoate |
| Standard InChI | InChI=1S/C13H17Cl2NO2/c1-10-3-4-11(13(17)18-2)9-12(10)16(7-5-14)8-6-15/h3-4,9H,5-8H2,1-2H3 |
| Standard InChIKey | RMYQWYZCXZASAT-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)C(=O)OC)N(CCCl)CCCl |
| Canonical SMILES | CC1=C(C=C(C=C1)C(=O)OC)N(CCCl)CCCl |
| PubChem Compound | 87706 |
| Last Modified | Nov 11 2021 |
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